Cas no 2171892-55-8 (methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate)

• Product Name: methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate
• CAS No: 2171892-55-8
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6079230
• PubChem ID: 165601939
• Update Time: 2025-06-27

methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate
• 2171892-55-8
• EN300-1633359

• Inchi： 1S/C13H22O3/c1-16-11(14)12(7-5-6-8-12)13(15)9-3-2-4-10-13/h15H,2-10H2,1H3
• InChI Key： BAQDJLAHJHUIFC-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(C(=O)OC)CCCC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate

Introduction to Methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate (CAS No. 2171892-55-8)

Methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate, a compound with the chemical formula C₁₁H₁₉COO, is a methyl ester derived from a cyclopentane and cyclohexane moiety. This unique structural arrangement makes it of significant interest in the field of medicinal chemistry, particularly for its potential applications in drug design and development. The compound's CAS number 2171892-55-8 provides a specific identifier, facilitating its recognition and study in both academic and industrial settings.

The synthesis of Methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate involves a series of well-established organic reactions, including esterification and cyclization processes. The presence of both hydroxyl and carboxyl functional groups enhances its reactivity, making it a versatile intermediate in the preparation of more complex molecules. Researchers have been exploring its utility in the development of novel therapeutic agents, leveraging its structural features to modulate biological targets.

Recent advancements in computational chemistry have enabled the prediction of Methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate's pharmacokinetic properties, which are crucial for assessing its suitability as a drug candidate. Studies suggest that the compound exhibits favorable solubility and metabolic stability, attributes that are often sought after in pharmaceutical formulations. Additionally, its ability to interact with biological receptors has been investigated using molecular modeling techniques, providing insights into its potential binding affinity and selectivity.

In the realm of drug discovery, Methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate has been explored as a precursor for more sophisticated derivatives. By modifying its structure, researchers aim to enhance its therapeutic efficacy while minimizing side effects. For instance, derivatives with altered substitution patterns have shown promise in preclinical studies for applications ranging from anti-inflammatory to analgesic properties. These findings underscore the importance of this compound as a building block in medicinal chemistry.

The role of methyl esters in medicinal chemistry cannot be overstated. They serve as key intermediates in the synthesis of various bioactive molecules and are often incorporated into drug candidates due to their stability and ease of functionalization. Methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate exemplifies this trend, with its dual functionality allowing for diverse chemical modifications. This flexibility has made it a valuable asset in synthetic chemistry laboratories worldwide.

Moreover, the compound's structural motif—combining cyclohexane and cyclopentane rings—has drawn attention for its potential to mimic natural products found in plants and microorganisms. These natural products often serve as inspiration for drug design due to their biological activity and unique structural features. By studying Methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate, scientists hope to uncover new therapeutic avenues that could benefit patients suffering from various diseases.

Current research is also focusing on the environmental impact of synthesizing such compounds. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. This aligns with the broader goal of sustainable chemistry, which aims to make drug development more environmentally friendly without compromising on efficacy. The synthesis of Methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate is being optimized using catalytic methods and alternative solvents to achieve these objectives.

The future prospects of Methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate are promising, with ongoing studies exploring its potential applications in areas such as neurology and oncology. Its unique structure provides a scaffold for designing molecules that can interact with specific biological pathways implicated in these diseases. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to next-generation therapeutics.

In conclusion, Methyl 1-(1-hydroxycyclohexyl)cyclopentane-1-carboxylate (CAS No. 2171892-55-8) represents a significant advancement in medicinal chemistry. Its structural features, synthetic accessibility, and potential biological activity make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies that address unmet medical needs.